4-[[(2,4-Dimethylpyrazol-3-yl)amino]methyl]-2-methoxyphenol;hydrochloride

• Molecular Formula: C13H18ClN3O2
• Molecular Weight: 283.75 g/mol
• IUPAC Name: 4-[[(2,4-dimethylpyrazol-3-yl)amino]methyl]-2-methoxyphenol;hydrochloride
• InChI: InChI=1S/C13H17N3O2.ClH/c1-9-7-15-16(2)13(9)14-8-10-4-5-11(17)12(6-10)18-3;/h4-7,14,17H,8H2,1-3H3;1H
• InChI Key: OBJQDYWRCJZRES-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1)C)NCC2=CC(=C(C=C2)O)OC.Cl

Description

The compound 4-[[(2,4-Dimethylpyrazol-3-yl)amino]methyl]-2-methoxyphenol hydrochloride is a phenol derivative featuring a methoxy group at the 2-position and an aminomethyl group at the 4-position. The aminomethyl group is substituted with a 2,4-dimethylpyrazol-3-yl moiety, and the hydrochloride salt enhances its solubility in polar solvents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[[(2,4-Dimethylpyrazol-3-yl)amino]methyl]-2-methoxyphenol;hydrochloride typically involves the following steps:

Formation of the Pyrazole Ring: The pyrazole ring is synthesized through the reaction of 2,4-dimethylhydrazine with an appropriate diketone or α,β-unsaturated carbonyl compound under acidic or basic conditions.

Aminomethylation: The pyrazole derivative is then subjected to aminomethylation using formaldehyde and a secondary amine, resulting in the formation of the aminomethyl group.

Phenolic Substitution: The aminomethylated pyrazole is reacted with 2-methoxyphenol under suitable conditions to introduce the phenolic group.

Hydrochloride Formation: Finally, the compound is converted to its hydrochloride salt by treatment with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to ensure high yield and purity. This includes the use of continuous flow reactors, automated synthesis platforms, and stringent quality control measures to monitor reaction conditions and product specifications.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The phenolic group in the compound can undergo oxidation to form quinones or other oxidized derivatives.

Reduction: The nitrogens in the pyrazole ring can participate in reduction reactions, leading to the formation of reduced pyrazole derivatives.

Substitution: The compound can undergo electrophilic or nucleophilic substitution reactions, particularly at the phenolic and pyrazole nitrogen positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate, hydrogen peroxide, and ceric ammonium nitrate.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like alkyl halides, acyl chlorides, and sulfonyl chlorides can be used under appropriate conditions (e.g., acidic or basic media).

Major Products

Oxidation: Quinones and other oxidized phenolic derivatives.

Reduction: Reduced pyrazole derivatives.

Substitution: Alkylated, acylated, or sulfonated derivatives of the original compound.

Scientific Research Applications

4-[[(2,4-Dimethylpyrazol-3-yl)amino]methyl]-2-methoxyphenol;hydrochloride has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in the development of new therapeutic agents, particularly for its anti-inflammatory and anticancer properties.

Biological Studies: The compound is used in studies to understand its interaction with biological targets, such as enzymes and receptors.

Industrial Applications: It serves as an intermediate in the synthesis of dyes, agrochemicals, and other industrially relevant compounds.

Mechanism of Action

The mechanism of action of 4-[[(2,4-Dimethylpyrazol-3-yl)amino]methyl]-2-methoxyphenol;hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrazole ring and phenolic group play crucial roles in binding to these targets, leading to modulation of their activity. This can result in various biological effects, such as inhibition of enzyme activity or alteration of receptor signaling pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substitution Patterns

(a) (E)-4-(((3-(Benzofuran-3-yl)-1-phenyl-1H-pyrazol-5-yl)imino)methyl)-2-methoxyphenol (9c)

• Structure: Contains a benzofuran-fused pyrazole linked via a Schiff base to the methoxyphenol core.
• Properties : Melting point 215–217°C; characterized by IR and ¹H NMR .

(b) Vanillylamine Hydrochloride (4-(Aminomethyl)-2-methoxyphenol Hydrochloride)

• Properties: Molecular formula C₈H₁₀ClNO₂; used as a precursor in capsaicinoid synthesis .
• Key Differences : Lacks heterocyclic substitution, resulting in reduced lipophilicity and possibly lower bioactivity compared to pyrazole-containing derivatives.

(c) 4-[(Butylamino)methyl]-2-methoxyphenol Hydrochloride

• Structure : Features a linear butylamine chain instead of a pyrazole ring.
• Properties: Molecular formula C₁₂H₂₀ClNO₂; 98% purity (CAS 16383-44-1) .
• Key Differences : The aliphatic chain may increase flexibility and membrane permeability but reduce aromatic stacking interactions critical for target binding.

Physicochemical and Pharmacological Properties

Table 1: Comparative Analysis of Key Compounds

Compound Name	Molecular Formula	Substituent Features	Melting Point (°C)	Biological Activity
Target Compound (Hydrochloride)	C₁₃H₁₇ClN₃O₂*	2,4-Dimethylpyrazole, aminomethyl	Not reported	Likely bioactive (inference)
(E)-4-(((3-(Benzofuran-3-yl)... (9c)	C₂₆H₂₀N₄O₃	Benzofuran-pyrazole Schiff base	215–217	Anticancer (implied)
Vanillylamine Hydrochloride	C₈H₁₀ClNO₂	Primary aminomethyl	Not reported	Precursor for capsaicinoids
4-[(Butylamino)methyl]-2-methoxyphenol HCl	C₁₂H₂₀ClNO₂	Butylamine chain	Not reported	Intermediate in drug synthesis

Key Observations:

Heterocyclic vs.

Impact of Hydrochloride Salt : The hydrochloride form improves aqueous solubility, critical for pharmacokinetics, as seen in vanillylamine hydrochloride and the target compound .

Biological Activity

4-[[(2,4-Dimethylpyrazol-3-yl)amino]methyl]-2-methoxyphenol; hydrochloride is a compound that has garnered attention for its potential biological activities, particularly in the context of cancer treatment and other therapeutic applications. This article explores its biological activity, focusing on its mechanisms of action, efficacy in various studies, and implications for future research.

Chemical Structure and Properties

The compound has the following chemical structure:

• Molecular Formula : C12H16ClN3O
• Molecular Weight : 253.73 g/mol
• CAS Number : 1856046-93-9

Research indicates that this compound may exert its biological effects primarily through the modulation of specific signaling pathways involved in cell proliferation and apoptosis. Notably, it has shown the ability to interact with proteins such as NF-κB and STAT3, which are critical in cancer cell survival and proliferation.

• Apoptosis Induction : The compound has been found to induce apoptotic cell death in various cancer cell lines. This effect is mediated by the activation of death receptors such as Fas and DR3, leading to increased apoptosis in colon cancer cells (HCT116 and SW480) in a dose-dependent manner .
• Inhibition of Tumor Growth : In vivo studies have demonstrated that the compound can inhibit tumor growth in mouse models. The effective doses ranged from 2.5 mg/kg to 5 mg/kg, indicating its potential as an anti-cancer agent .
• Inhibition of NF-κB and STAT3 Activity : The compound has been shown to suppress the DNA binding activity of both NF-κB and STAT3. This suppression enhances the expression of pro-apoptotic factors, further promoting apoptosis in cancer cells .

Efficacy Studies

Several studies have evaluated the efficacy of 4-[[(2,4-Dimethylpyrazol-3-yl)amino]methyl]-2-methoxyphenol; hydrochloride:

Study Type	Findings
In vitro	Induces apoptosis in colon cancer cell lines (HCT116, SW480)
In vivo	Reduces tumor growth in mouse models (doses: 2.5 mg/kg - 5 mg/kg)
Mechanistic	Inhibits NF-κB and STAT3 signaling pathways

Case Studies

A notable case study involved the use of this compound in combination with known inhibitors of NF-κB and STAT3. The combination treatment significantly enhanced the expression of apoptotic markers compared to treatment with either agent alone, suggesting a synergistic effect that could be exploited for improved therapeutic outcomes against colon cancer .